![molecular formula C19H19F3N2O3S B2996355 (4-(Benzylsulfonyl)piperidin-1-yl)(6-(trifluoromethyl)pyridin-3-yl)methanone CAS No. 2034531-91-2](/img/structure/B2996355.png)
(4-(Benzylsulfonyl)piperidin-1-yl)(6-(trifluoromethyl)pyridin-3-yl)methanone
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Description
Scientific Research Applications
Structural Studies and Theoretical Calculations
The compound closely related to (4-(Benzylsulfonyl)piperidin-1-yl)(6-(trifluoromethyl)pyridin-3-yl)methanone has been synthesized and characterized, with its structure confirmed by X-ray diffraction studies. The piperidine ring in this compound adopts a chair conformation, and the structure features both inter- and intramolecular hydrogen bonds. Density functional theory calculations were used to optimize structural coordinates, providing insights into the molecule's electronic parameters and reactive sites (Karthik et al., 2021).
Synthesis and Antimicrobial Activity
A series of compounds similar to the subject molecule have been synthesized and evaluated for their antimicrobial properties. These compounds have shown promising activity against various pathogenic bacterial and fungal strains, highlighting the potential for developing new antimicrobial agents (Mallesha & Mohana, 2014).
Novel Bioactive Heterocycles
Research has been conducted on novel heterocyclic compounds closely related to the molecule , focusing on their synthesis, structural exploration, and biological activity. These compounds have shown antiproliferative activity, which is significant for potential therapeutic applications (Prasad et al., 2018).
Synthesis of Pyrrolidines and Related Heterocycles
Studies have explored the synthesis of pyrrolidines and related heterocyclic compounds using processes such as 1,3-dipolar cycloaddition reactions. These findings contribute to the broader understanding of chemical synthesis techniques applicable to compounds like this compound (Markitanov et al., 2016).
Crystal Structure Analysis
Further research has focused on the crystal structure analysis of compounds related to the molecule . These studies provide valuable insights into the molecular geometry, conformation, and intermolecular interactions of such compounds, which are crucial for understanding their chemical behavior and potential applications (Girish et al., 2008).
properties
IUPAC Name |
(4-benzylsulfonylpiperidin-1-yl)-[6-(trifluoromethyl)pyridin-3-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19F3N2O3S/c20-19(21,22)17-7-6-15(12-23-17)18(25)24-10-8-16(9-11-24)28(26,27)13-14-4-2-1-3-5-14/h1-7,12,16H,8-11,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROHWDYNJWHPFBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1S(=O)(=O)CC2=CC=CC=C2)C(=O)C3=CN=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19F3N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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